Cas no 2792201-28-4 (5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 2792201-28-4
• MF: C₅H₇ClF₃N₃
• MW: 201.577389955521
• CID: 5940637
• PubChem ID: 165656371
• Update Time: 2025-05-22

5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2792201-28-4
• EN300-37410677
• 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

• Inchi： 1S/C5H6F3N3.ClH/c1-3-4(9)2-10-11(3)5(6,7)8;/h2H,9H2,1H3;1H
• InChI Key： CUVFKWBNVIKXMH-UHFFFAOYSA-N
• SMILES： Cl.FC(N1C(C)=C(C=N1)N)(F)F

Computed Properties

• Exact Mass: 201.0280594g/mol
• Monoisotopic Mass: 201.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

5-Methyl-1-(Trifluoromethyl)-1H-Pyrazol-4-Amine Hydrochloride: A Comprehensive Overview

The compound 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 2792201-28-4) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical and agrochemical industries. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The pyrazole ring serves as a central scaffold, while the trifluoromethyl group and methyl group at positions 1 and 5, respectively, contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets. For instance, 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride has shown promising activity as a potential kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders.

The synthesis of 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazole core. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the methyl group is introduced via alkylation or other suitable methods. The final step involves protonation of the amine group to form the hydrochloride salt, ensuring optimal solubility and stability for downstream applications.

In terms of applications, this compound has garnered attention for its potential use in agrochemicals. Pyrazole derivatives are known for their fungicidal and insecticidal properties, making them valuable in crop protection. Recent research has demonstrated that 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride exhibits potent activity against fungal pathogens such as *Botrytis cinerea* and *Fusarium graminearum*. Its efficacy is attributed to its ability to disrupt fungal cell membranes and inhibit key enzymatic pathways.

Moreover, this compound has been explored for its role in medicinal chemistry as a building block for more complex molecules. The trifluoromethyl group is particularly valuable due to its electron-withdrawing properties, which enhance the compound's metabolic stability and bioavailability. These characteristics make it an ideal candidate for further optimization in drug development programs.

From a structural standpoint, the pyrazole ring provides a rigid framework that facilitates favorable interactions with biological targets. The presence of both methyl and trifluoromethyl groups introduces steric and electronic diversity, enabling fine-tuning of pharmacokinetic properties. This balance between rigidity and flexibility is crucial for achieving optimal drug-like qualities.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride. Molecular docking studies have revealed that this compound exhibits strong binding affinities to several protein targets, including tyrosine kinases and histone deacetylases (HDACs). These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In conclusion, 5-methyl-1-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride represents a versatile chemical entity with multifaceted applications across various industries. Its unique structure, combined with recent research findings, positions it as a promising candidate for future drug discovery and agrochemical development efforts.